96865-92-8

Xanthine amine congener

In Stock

• CAS RN:
• 96865-92-8

• Formula:
• C21H28N6O4

• InChI:
• InChI=1S/C21H28N6O4/c1-3-11-26-19-17(20(29)27(12-4-2)21(26)30)24-18(25-19)14-5-7-15(8-6-14)31-13-16(28)23-10-9-22/h5-8H,3-4,9-13,22H2,1-2H3,(H,23,28)(H,24,25)

• InChIKey:
• FIQGIOAELHTLHM-UHFFFAOYSA-N

• Xanthine amine congener (XAC) is a non-selective adenosine receptor antagonist with Kb values of 83, 25, and 15 nM for rat PC12 cells, human platelets that endogenously express adenosine A2A receptors, and rat fat cells that endogenously express A1 receptors, respectively. It reduces adenylate cyclase activity stimulated by 5'-N-ethylcarboxamidoadenosine (NECA; ) in human platelets (EC50s = 1 and 0.31 μM in the presence and absence of XAC, respectively). XAC also reverses R-PIA-induced inhibition of isoproterenol-stimulated adenylate cyclase activity in rat fat cell membranes (IC50s = 146 and 26 nM in the presence and absence of XAC, respectively). In vivo, XAC reverses reductions in heart rate and blood pressure induced by 2-chloro-3-deazaadenosine (2-CADO; ), R-PIA, and NECA in rats when administered at doses ranging from 0.1 to 1.0 mg/kg. XAC (39.8 mg/kg) also i...

N-(2-Aminoethyl)-2-(4-(2,6-dioxo-1,3-dipropyl-2,3,6,7-tetrahydro-1H-purin-8-yl)phenoxy)acetamide hydrochloride

• CAS RN:
• 1783977-95-6; 96865-92-8

• Formula:
• C21H29ClN6O4

• InChI:
• InChI=1S/C21H28N6O4.ClH/c1-3-11-26-19-17(20(29)27(12-4-2)21(26)30)24-18(25-19)14-5-7-15(8-6-14)31-13-16(28)23-10-9-22;/h5-8H,3-4,9-13,22H2,1-2H3,(H,23,28)(H,24,25);1H

• InChIKey:
• IVOSTHCDPHGPAS-UHFFFAOYSA-N

• N-(2-Aminoethyl)-2-(4-(2,6-dioxo-1,3-dipropyl-2,3,6,7-tetrahydro-1H-purin-8-yl)phenoxy)acetamide hydrochloride is a useful research compound. Its molecular formula is C21H29ClN6O4 and its molecular weight is 464.95. The purity is usually 95%.